Cas no 148312-45-2 (3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-)

• Product Name: 3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
• CAS No: 148312-45-2
• MF: C₁₂H₁₇N₅O
• MW: 247.296281576157
• CID: 141173
• PubChem ID: 3073369
• Update Time: 2025-04-19

3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
• 1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]azetidin-3-ol
• 3-Azetidinol, 1-(4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-
• DTXSID90163956
• 1-(4-Cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-3-azetidinol
• 148312-45-2

• Inchi： 1S/C12H17N5O/c18-9-5-17(6-9)12-15-10(7-1-2-7)14-11(16-12)13-8-3-4-8/h7-9,18H,1-6H2,(H,13,14,15,16)
• InChI Key： SNKWGWNGFDFNOU-UHFFFAOYSA-N
• SMILES： OC1CN(C2=NC(=NC(C3CC3)=N2)NC2CC2)C1

Computed Properties

• Exact Mass: 247.14351
• Monoisotopic Mass: 247.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.17